Coal tar

• CAS No.: 8007-45-2
• Molecular Formula: C20H13Br

Description

Coking

Coking involves heating bituminous coal to 1,000–1,400°C in oxygen-deficient ovens to produce metallurgical coke for steelmaking. During this process, volatile components are driven off, condensing into this compound (yielding ~3.5–4% of the original coal mass). Modern coke ovens recover tar alongside coal gas and ammonia, with each ton of coal producing approximately 37 kilograms of tar.

Gasification

Coal gasification converts coal into syngas (a mixture of CO, H₂, and CH₄) at high temperatures (1,200–1,500°C) using controlled oxygen and steam. Tar forms as a secondary by-product, though its composition varies based on feedstock and reaction conditions. Gasification-derived tars are richer in lighter hydrocarbons, making them suitable for chemical extraction.

Pyrolysis

Low-temperature pyrolysis (450–700°C) of coal in absence of oxygen yields this compound with distinct chemical profiles. For instance, lignite pyrolysis produces tars high in phenolic compounds, whereas bituminous coal yields PAH-rich fractions. Advanced catalytic pyrolysis techniques, such as γ-Al₂O₃-supported metal oxides, enhance tar quality by increasing light oil yields.

Table 1: this compound Yields by Process

Process	Temperature Range	Tar Yield (% of coal mass)	Key Components
Coking	1,000–1,400°C	3.5–4%	Phenols, PAHs, cresols
Gasification	1,200–1,500°C	2–3%	Lighter hydrocarbons, benzene
Pyrolysis	450–700°C	5–10%	Phenolic compounds, naphtha

Global Production Trends and Economic Relevance

Global this compound production is tightly linked to steel and aluminum industries, as coking remains its primary source. In 2023, worldwide output exceeded 18 million metric tons, with China, India, and Russia accounting for 65% of production. Australia, a historic producer, reported a decline from 380,000 tons in 2003 to 150,000 tons in 2023 due to environmental regulations.

Table 2: this compound Production by Country (2023)

Country	Production (Metric Tons, Thousand)	Key Applications
China	12,500	Electrodes, carbon fiber
India	2,800	Road surfacing, pesticides
Russia	1,200	Aluminum smelting
Australia	150	Export, specialty chemicals

Economically, the this compound market is projected to grow at a CAGR of 2.7%, reaching $19.93 billion by 2031. Demand is driven by its use in carbon electrodes (40% of consumption) and pitch binder production (30%). Innovations in refining, such as vacuum distillation and catalytic upgrading, are unlocking new applications in carbon fiber and graphene production, further bolstering market expansion.

Preparation Methods

Key Process Parameters:

• Temperature : Higher temperatures (>1,000°C) increase tar yield but reduce light oil fractions.

• Coal Type : Bituminous coal with 25–35% volatile matter is optimal.

• Heating Rate : Slow heating (3°C/min) minimizes secondary cracking, preserving aromatic compounds.

Table 1 : Proximate Analysis of Coals Used in Tar Production

Coal Type	Carbon (wt%)	Volatile Matter (wt%)	Ash (wt%)	Aromaticity (f<sub>a</sub>)
Bituminous	87.7	23.5	9.5	0.80
Subbituminous	69.3	48.4	2.9	0.61

Subbituminous coal produces tar with higher aliphatic content (85.8% C in HS fraction) compared to bituminous coal (88.9% C).

Fluidized Bed Pyrolysis for Enhanced Tar Yield

Fluidized bed reactors have emerged as an efficient alternative to coke ovens. In this method, coal particles are suspended in a stream of inert gas (e.g., nitrogen) at 500–600°C, achieving rapid heat transfer and uniform pyrolysis. A study demonstrated a 20% tar yield from bituminous coal at 550°C, significantly higher than conventional methods.

Advantages:

• Reduced Secondary Reactions : Short residence time (30–60 s) minimizes thermal degradation of tar.

• Scalability : Suitable for continuous production with a capacity of 0.5 kg/h.

Solvent Extraction and Refining

Solvent-based methods are employed to extract specific fractions from crude this compound. A patented process involves:

• Pulverization : Coal is ground to ≤3 mm particles.

• Extraction : Toluene or tetrahydrofuran (THF) is used at 50–80°C under 0.5 MPa pressure.

• Filtration and Evaporation : Solvents are recovered, leaving refined pitch with 99.9% purity.

Table 2 : Solvent Efficiency in this compound Extraction

Solvent	Extraction Yield (wt%)	Pitch Purity (wt%)
Toluene	18.2	99.5
THF	22.7	99.8

Catalytic Pyrolysis for Tar Upgrading

Catalysts are increasingly used to modify tar composition. γ-Al₂O₃-supported metal oxides (e.g., Fe₂O₃, Co₂O₃) enhance light oil yield during pyrolysis:

• Fe₂O₃/γ-Al₂O₃ : Increases tar yield by 134% compared to non-catalytic pyrolysis.

• Co₂O₃/γ-Al₂O₃ : Boosts light oil content from 12% to 38% while reducing asphalt.

Mechanism : Metal oxides promote dehydrogenation and cracking reactions, converting heavy aromatics into lighter fractions.

Cryogenic Grinding for Pitch Powder Production

This compound pitch, a key derivative, is processed into fine powders for carbon materials. Cryogenic grinding at -196°C exploits the low-temperature brittleness of pitch:

• Freezing : Pitch is cooled below its glass transition temperature (-50°C).

• Grinding : High-speed mills (24,000 rpm) produce particles <75 μm.

• Stabilization : Sodium fatty alcohol ether sulfate (AES) dispersant prevents agglomeration.

Table 3 : Stability of Pitch Powder with Dispersants

Dispersant	Agglomeration After 60 Days (wt%)
AES	4.2
None	27.8

Distillation and Fractional Separation

Crude this compound is distilled into fractions for specialized applications:

• Vacuum Distillation : Conducted at 18–20 mmHg to separate naphthalene, phenols, and pitch.

• Solvent Extraction : Wash oil fractions are treated with oligomerization agents to isolate indole and quinoline.

Innovation : Aqueous solvent extraction replaces corrosive acids, reducing environmental impact .

Chemical Reactions Analysis

Coal tar undergoes various chemical reactions, including oxidation, reduction, and substitution. It is a complex mixture of phenols, polycyclic aromatic hydrocarbons, and heterocyclic compounds . Common reagents used in these reactions include caustic soda for extracting tar acids and other chemicals for further processing .

Major products formed from these reactions include phenolic compounds, aromatic hydrocarbons, and heterocyclic compounds. These products are used in various chemical industries as raw materials or intermediates .

Scientific Research Applications

Medicinal Applications

1. Dermatological Treatments
Coal tar is widely recognized for its medicinal properties, particularly in dermatology. It is used as a topical treatment for skin conditions such as psoriasis and seborrheic dermatitis. The mechanism of action is believed to involve the anti-inflammatory and antipruritic properties of its components, which help reduce scaling and itching associated with these conditions.

• Case Study: A long-term study at the Mayo Clinic involving 280 psoriasis patients treated with this compound combined with ultraviolet radiation (the Goeckerman regimen) indicated no significant increase in skin cancer incidence compared to the general population over a 25-year follow-up period .

2. Cancer Risk Assessment
Despite its therapeutic uses, this compound has been classified as a human carcinogen due to evidence linking occupational exposure to increased risks of skin, lung, and bladder cancers . However, controlled studies have not shown a clear increase in skin cancer among patients using this compound for treatment .

Industrial Applications

1. Construction and Paving
this compound is extensively used in the construction industry, particularly for road paving and roofing materials. Its high viscosity and adhesive properties make it an effective binder in asphalt mixtures.

• Application Example: this compound pitch is employed in the production of roofing felt and as a sealant for pavements. The residues from high-temperature coal tars are also utilized for road construction .

2. Manufacturing of Chemicals
this compound serves as a critical feedstock for producing various chemicals:

• Dyes and Pigments: It is a primary source for synthetic dyes such as tartrazine (Yellow #5) .
• Electrodes: this compound pitch is used as a binder in manufacturing electrodes for aluminum production and electric arc furnaces .
• Carbon Black Production: It is utilized in producing carbon black, which is essential in rubber manufacturing .

Environmental Applications

1. Remediation Technologies
this compound has been studied for its role in environmental remediation efforts, particularly in addressing contamination from former manufactured gas plants. The recovery and treatment of this compound residues are crucial for mitigating environmental hazards associated with PAHs.

• Case Study: A project involving the evaluation of this compound contamination at a former gas plant site demonstrated effective remediation strategies that included physical-chemical treatments to recover this compound .

Summary Table of this compound Applications

Application Area	Specific Uses	Key Findings/Notes
Medicinal	Treatment for psoriasis and dermatitis	Minimal cancer risk when used therapeutically
Industrial	Road paving, roofing materials	Major binder in asphalt; produces synthetic dyes
Chemical Production	Dyes, electrodes, carbon black	Essential feedstock for various industrial chemicals
Environmental	Remediation technologies	Effective recovery methods demonstrated

Mechanism of Action

The exact mechanism of action of coal tar is not fully understood. It is a complex mixture of phenols, polycyclic aromatic hydrocarbons, and heterocyclic compounds. This compound is a keratolytic agent, which reduces the growth rate of skin cells and softens the skin’s keratin . It works by slowing bacterial growth and loosening and softening scales and crust .

Comparison with Similar Compounds

Coal Tar vs. Underground Coal Gasification (UCG) Tar

UCG tar is produced during underground coal gasification, differing from traditional coke oven tar in several key aspects:

Property	This compound (Coke Oven)	UCG Tar	References
Ash Content	0.01–0.1%	6–15%
Sulfur Content	Lower (0.3–0.8%)	3–4× higher (1.2–3.2%)
Insoluble Residues	Minimal	Higher (2× residue after coking)
PAH Composition	High-molecular-weight polyaromatics	More oligomeric compounds
Distillation Profile	Consistent	Variable (higher light fractions initially)

UCG tar’s high ash and sulfur content necessitate extensive purification, making it less suitable for direct chemical extraction compared to coke oven tar .

This compound vs. Biomass-Derived Tar

Biomass tar, such as that from poplar co-pyrolysis with coal, exhibits distinct compositional differences:

Property	This compound	Biomass Tar	References
PAH Content	Dominant (naphthalene, anthracene)	Low (few PAHs with ≥2 rings)
Oxygenated Compounds	Minimal	Abundant (from cellulose/hemicellulose)
Formation Pathways	Aromatic decomposition	Carbohydrate pyrolysis

High-Temperature vs. Low-Temperature this compound

This compound properties vary with pyrolysis temperature:

Property	High-Temperature Tar	Low-Temperature Tar	References
Aromatic Content	High (benzene, naphthalene)	Lower (more aliphatics/naphthenes)
Phenolic Compounds	Moderate	Higher
Applications	Carbon materials, electrodes	Liquid fuels, solvents

High-temperature tar is richer in polyaromatic hydrocarbons (PAHs), while low-temperature tar retains more aliphatic structures, influencing their industrial uses .

This compound vs. This compound Pitch

This compound pitch, a distillation residue of this compound, differs in physical and chemical properties:

Property	This compound	This compound Pitch	References
Viscosity	Lower	Higher
PAH Content	Diverse	Highly condensed polyaromatics
Applications	Chemical extraction	Carbon electrodes, binders

Pitch’s high viscosity and thermal stability make it ideal for high-temperature applications, whereas this compound is preferred for chemical derivatization .

This compound vs. Gasification Tars (e.g., Lurgi Gasifier Tar)

Gasification tars, such as those from Lurgi reactors, share similarities with UCG tar:

Property	This compound	Lurgi Gasifier Tar	References
PAH Profile	Similar (naphthalene, phenols)	Comparable
Heavy Components	Higher	Lower (due to lower wellhead temperatures)

Both tars require similar processing, but Lurgi tar’s reduced heavy fractions simplify refining .

Key Findings and Industrial Implications

• Ash and Sulfur : UCG tar’s high ash and sulfur content demand costly purification, limiting its competitiveness .
• Feedstock Influence : Biomass tar’s oxygenated compounds highlight the role of feedstock in determining composition .
• Temperature Effects : Pyrolysis temperature dictates aromaticity, impacting applications in chemicals vs. fuels .
• Pitch Utility : this compound pitch’s condensed aromatics enable advanced material production (e.g., graphene) .

Biological Activity

Coal tar is a complex mixture derived from the destructive distillation of coal, containing a wide variety of organic compounds, particularly polycyclic aromatic hydrocarbons (PAHs). This article explores the biological activity of this compound, focusing on its effects on skin health, carcinogenic potential, and mechanisms of action.

Composition and Properties

This compound consists of over 400 identified compounds, with estimates suggesting that up to 10,000 may be present. The primary constituents include:

• Polycyclic Aromatic Hydrocarbons (PAHs) : Known for their carcinogenic properties.
• Phenolic Compounds : Contribute to its therapeutic effects.
• Heterocyclic Compounds : Include nitrogen, sulfur, and oxygen-containing structures.

The composition varies significantly based on the temperature of carbonization during production. Low-temperature coal tars contain fewer aromatic compounds compared to high-temperature variants, which are richer in PAHs and more viscous .

Aryl Hydrocarbon Receptor (AHR) Activation

This compound has been shown to activate the AHR signaling pathway, which plays a crucial role in skin barrier repair. This activation leads to:

• Enhanced epidermal differentiation.
• Restoration of skin barrier proteins such as filaggrin in atopic dermatitis patients.
• Induction of cytochrome P450 enzymes (CYP1A1 and CYP1B1), which metabolize PAHs .

Table 1: Effects of this compound on Skin Health

Effect	Mechanism	Reference
Epidermal Differentiation	AHR Activation
Restoration of Filaggrin	Counteracts Th2 Cytokines
Induction of CYP Enzymes	Metabolism of PAHs

Carcinogenic Potential

This compound is recognized for its carcinogenic properties, primarily due to its PAH content. Studies have demonstrated that this compound extracts exhibit both tumor-initiating and tumor-promoting activities in animal models. For instance:

• Mouse Skin Studies : this compound paints resulted in a tumor response significantly higher than that observed with petroleum asphalt products (1000-1800 times greater) .
• IARC Classification : The International Agency for Research on Cancer classifies certain PAHs as Group 1 carcinogens based on extensive evidence from human and animal studies .

Table 2: Carcinogenicity Studies

Study Type	Findings	Reference
Mouse Skin Tumorigenicity	High tumor response with this compound
IARC Classification	PAHs classified as carcinogenic

Atopic Dermatitis Treatment

A study published in the Journal of Clinical Investigation highlighted the use of this compound in treating atopic dermatitis. The research indicated that this compound not only improved skin barrier function but also reduced inflammation by modulating cytokine responses. Patients treated with this compound showed significant improvements in skin hydration and barrier integrity compared to controls .

Occupational Exposure

Research into occupational exposure has revealed that workers handling coal-tar products face increased risks for skin cancers. The National Institute for Occupational Safety and Health (NIOSH) has categorized coal-tar pitch volatiles as potential occupational carcinogens, emphasizing the need for protective measures in industrial settings .

Q & A

Basic Research Questions

Q. What are the primary experimental methods for characterizing the physicochemical properties of coal tar?

• Answer: this compound’s viscosity, density, and interfacial properties are measured using rheometers (for viscosity-temperature relationships, particularly in the 100–420°C range) , tensiometers (for interfacial tension at varying pH levels, e.g., 3.4–12.4) , and distillation techniques (to fractionate light oil, medium oil, heavy oil, and pitch) . Traditional methods like gas chromatography (GC) and UV spectroscopy are employed for compositional analysis, while modern approaches include Py-GCMS for volatile product identification .

Q. How does the origin/rank of coal (e.g., lignite vs. anthracite) influence this compound composition?

• Answer: Coal rank determines the aromaticity and molecular weight distribution of tar. Bituminous coal produces tars rich in polycyclic aromatic hydrocarbons (PAHs) like naphthalene and anthracene, while lignite-derived tars contain more oxygenated compounds (e.g., phenols). Systematic studies using rapid pyrolysis and thermochemical analysis reveal that anthracite generates lower tar yields but higher PAH content compared to lower-rank coals . Compositional variations are further quantified via PCA and Gaussian Mixture Modeling (GMM) .

Q. What are the key challenges in separating this compound into its constituent fractions?

• Answer: Separation challenges arise from overlapping boiling points and chemical interactions. Classical methods involve sequential distillation (e.g., light oil at <180°C, pitch residue >270°C) and solvent fractionation using NaOH/H₂SO₄ to isolate acidic (phenols) and basic (pyridine derivatives) components . Advanced hydrotreating routes and in-situ pyrolysis technologies improve recovery rates but require optimization of catalysts and temperature gradients .

Advanced Research Questions

Q. How can multivariate statistical methods resolve contradictions in this compound compositional data?

• Answer: Principal Component Analysis (PCA) reduces dimensionality in datasets (e.g., GC-MS outputs), while Gaussian Mixture Modeling (GMM) clusters compounds based on retention indices and spectral features. These techniques reconcile discrepancies, such as distinguishing this compound from underground coal gasification (UCG) tars, which exhibit lower aromaticity and higher ash content .

Q. What catalytic strategies enhance this compound upgrading into hydrogen or carbon nanomaterials?

• Answer: Microwave-initiated catalytic dehydrogenation using iron catalysts converts this compound into hydrogen-rich gas and carbon nanotubes. Key parameters include emulsion feed preparation (to reduce viscosity) and micro-explosion phenomena for heat/mass transfer optimization. Catalyst deactivation is mitigated via temperature-programmed oxidation (TPO) and Raman spectroscopy for carbon deposit analysis .

Q. How do interfacial properties of this compound affect its environmental mobility and remediation?

• Answer: Interfacial tension (IFT) and wettability govern this compound’s persistence as a DNAPL. At pH >9, IFT decreases by 25 dynes/cm, enhancing emulsification and recoverability. Field-scale remediation combines cone penetration testing, GC-MS for contaminant profiling, and reactive transport modeling to predict biodegradation pathways of PAHs .

Q. What methodologies address data inconsistencies in this compound classification (e.g., UCG vs. traditional tar)?

• Answer: Comparative studies use thermogravimetric-FTIR (TG-FTIR) to analyze thermal decomposition patterns and PY-GCMS to profile volatile species. UCG tars show distinct distillation losses and lower TI (toluene-insoluble) content, necessitating revised classification criteria .

Q. How do thermochemical properties of this compound vary with devolatilization extent and coal rank?

• Answer: Rapid heating experiments (500–1,100°C) coupled with calorimetry reveal that higher devolatilization increases tar calorific value but reduces nitrogen-functionalized compounds (e.g., quinoline). Lignite-derived tars exhibit higher oxygen content (15–20 wt%) versus bituminous tars (5–10 wt%) .

Q. What integrated approaches improve field-scale biodegradation studies of this compound contaminants?

• Answer: Hybrid methods include membrane interface probing (MIP) for subsurface tar detection, hydraulic conductivity tests to assess aquifer connectivity, and column chromatography to isolate biodegradation-resistant fractions (e.g., benzo[a]pyrene) .